2-(2-acetylphenyl)-6-methylnicotinonitrile

• IUPAC Name: 2-(2-acetylphenyl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2O/c1-10-7-8-12(9-16)15(17-10)14-6-4-3-5-13(14)11(2)18/h3-8H,1-2H3
• InChI Key: OXBRRQVZYLENRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C#N)C2=CC=CC=C2C(=O)C
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

2-(2-acetylphenyl)-6-methylnicotinonitrile, also known as AMN082, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the metabotropic glutamate receptor subtype 7 (mGluR7), which is expressed in the central nervous system.

Scientific Research Applications

2-(2-acetylphenyl)-6-methylnicotinonitrile has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.

Mechanism of Action

2-(2-acetylphenyl)-6-methylnicotinonitrile is a selective agonist of the mGluR7 receptor, which is a member of the G protein-coupled receptor family. Activation of mGluR7 leads to the inhibition of neurotransmitter release, particularly of glutamate, which is the major excitatory neurotransmitter in the central nervous system. This inhibition of glutamate release is thought to underlie the anxiolytic and antidepressant effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a critical role in neuronal survival and plasticity. Additionally, it has been shown to increase the levels of the inhibitory neurotransmitter GABA in the brain, which may contribute to its anxiolytic and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-acetylphenyl)-6-methylnicotinonitrile in lab experiments is its selectivity for the mGluR7 receptor. This allows researchers to specifically target this receptor without affecting other receptors or neurotransmitter systems. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-acetylphenyl)-6-methylnicotinonitrile. One area of interest is the potential use of this compound in the treatment of drug addiction and withdrawal symptoms. Another area of interest is the potential use of this compound in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and limitations.